Cas no 2126892-51-9 (4,6-Bis((S)-4-benzyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan)

• Product Name: 4,6-Bis((S)-4-benzyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• CAS No: 2126892-51-9
• MF: C₃₂H₂₆N₂O₃
• MW: 486.5604
• CID: 5084173
• PubChem ID: 154726489
• Update Time: 2024-11-08

4,6-Bis((S)-4-benzyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan Chemical and Physical Properties

Names and Identifiers

• 4,6-Bis((S)-4-benzyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• F72877
• 2126892-51-9
• BS-46083
• (4S)-4-benzyl-2-{10-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl}-4,5-dihydro-1,3-oxazole
• (4S)-4-benzyl-2-[6-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C32H26N2O3/c1-3-9-21(10-4-1)17-23-19-35-31(33-23)27-15-7-13-25-26-14-8-16-28(30(26)37-29(25)27)32-34-24(20-36-32)18-22-11-5-2-6-12-22/h1-16,23-24H,17-20H2/t23-,24-/m0/s1
• InChI Key： UMNQCKRUNPVGRM-ZEQRLZLVSA-N
• SMILES： O1C2C(=C([H])C([H])=C([H])C=2C2C([H])=C([H])C([H])=C(C3=N[C@@]([H])(C([H])([H])C4C([H])=C([H])C([H])=C([H])C=4[H])C([H])([H])O3)C1=2)C1=N[C@@]([H])(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])O1

Computed Properties

• Exact Mass: 486.19434270g/mol
• Monoisotopic Mass: 486.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 56.3